Cas no 992-59-6 (Benzopurpurine 4B (Technical Grade))

Benzopurpurine 4B (Technical Grade) is a synthetic azo dye primarily used as a biological stain and pH indicator. Its high purity and consistent performance make it suitable for industrial and laboratory applications. The dye exhibits strong affinity for cellulose fibers, rendering it useful in textile testing and histology. Its stability under varying pH conditions ensures reliable results in analytical procedures. Technical-grade Benzopurpurine 4B is characterized by its intense coloration and solubility in water, facilitating precise dosing and uniform dispersion. The product is commonly employed in quality control processes due to its reproducibility and compatibility with standard protocols. Proper handling and storage are recommended to maintain its performance characteristics.
Benzopurpurine 4B (Technical Grade) structure
992-59-6 structure
Product Name:Benzopurpurine 4B (Technical Grade)
CAS No:992-59-6
MF:C34H26N6Na2O6S2
MW:724.716386318207
MDL:MFCD00012410
CID:803851
PubChem ID:87563776
Update Time:2025-06-07

Benzopurpurine 4B (Technical Grade) Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonicacid,3,3'-[(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(2,1-diazenediyl)]bis[4-amino-,sodium salt (1:2)
    • Benzopurpurine 4B
    • 1-Naphthalenesulfonicacid,3,3'-[(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(2,1-diazenediyl)]b...
    • Benzopurpurin4B
    • DIRECT RED 2
    • disodium,4-amino-3-[[4-[4-[(1-amino-4-sulfonatonaphthalen-2-yl)diazenyl]-3-methylphenyl]-2-methylphenyl]diazenyl]naphthalene-1-sulfonate
    • 1-naphthalenesulfonic acid, 3,3'-((3,3'-dimethyl(1,1'-biphenyl)-4,4'-diyl)bis(a
    • 1-naphthalenesulfonic acid, 3,3'-((3,3'-dimethyl(1,1'-diphenyl)-4,4'-diyl)bis(a
    • 1-naphthalenesulfonic acid, 3,3'-[(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(a
    • amanil purpurine
    • paper red 4b
    • purpurin 4b
    • Diazine Red 4B
    • 1-Naphthalenesulfonic acid, 3,3'-((3,3'-dimethyl(1,1'-diphenyl)-4,4'-diyl)bis(azo))bis(4-amino-, disodium salt
    • MFCD00012410
    • Q818516
    • Direct Purpurine 4B
    • B0781
    • disodium;4-amino-3-[[4-[4-[(1-amino-4-sulfonatonaphthalen-2-yl)diazenyl]-3-methylphenyl]-2-methylphenyl]diazenyl]naphthalene-1-sulfonate
    • Tetrodirect Red 4B
    • Diphenyl Red 4B
    • Diacotton benzopurpurine 4B
    • Cotton Red 4B
    • AKOS000282537
    • NCGC00260057-01
    • Diamine purpurine 4B
    • Diazamine purpurine 4B
    • BENZOPURPURIN B
    • HSDB 4226
    • Diphenyl Red 4BS
    • NCGC00091339-01
    • Benzopurpurine 4BKX
    • NS00043054
    • G519JHX5MJ
    • Atul Direct Red 4B
    • Erie Red 4B
    • Calcomine Red 4BX
    • C.I. 23500
    • Cerven prima 2
    • CCRIS 690
    • C.I. Direct Red 2 disodium salt
    • Diaphtamine Purpurine 4B
    • AI3-62957
    • Benzopurpurine 4BX
    • Brasilamina Red 4B
    • Direct Red 4A
    • Diazol Purpurine 4B
    • Direct Red 4B
    • Mitsui Benzopurpurine 4BX
    • DTXCID105203
    • EINECS 213-594-3
    • Bencidal purple 4B
    • DTXSID3025203
    • Benzopurpurin 4B
    • Erie Benzo 4BP
    • SCHEMBL1897261
    • CAS-992-59-6
    • Benzanil purpurine 4B
    • Disodium o-tolidinediazobis(1-naphthylamine-4-sulfonate)
    • Direct red 2 (C.I. 23500)
    • Direct Red DCB
    • Cerven prima 2 [Czech]
    • Brasilamina Red 4B; C.I. 23500; Calcomine Red 4BX; Chrome Leather Red 4B
    • Ditolybis(azonaphthionic acid)
    • C.I. Direct Red 2
    • Ditolylbis(azonaphthionic acid)
    • D88688
    • disodium 4-amino-3-((E)-{4'-[(E)-(1-amino-4-sulfonato-2-naphthyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl}diazenyl)-1-naphthalenesulfonate
    • C.I. DIRECT RED 2 [HSDB]
    • NSC 5015
    • Eclipse Red
    • Tertrodirect Red 4B
    • Amanil purpurine 4B
    • UNII-G519JHX5MJ
    • CHEMBL1471289
    • Tox21_202508
    • 992-59-6
    • BENZOPURPURINE 4B [MI]
    • SULTAN RED 4B
    • Azocard Red 4B
    • Paper Red 4BS
    • 1-Naphthalenesulfonic acid, 3,3'-((3,3'-dimethyl(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(4-amino-, disodium salt
    • sodium 3,3'-(1E,1'E)-(3,3'-dimethylbiphenyl-4,4'-diyl)bis(diazene-2,1-diyl)bis(4-aminonaphthalene-1-sulfonate)
    • 1-Naphthalenesulfonic acid, 3,3'-((3,3'-dimethyl(1,1'-biphenyl)-4,4'-diyl)bis(2,1-diazenediyl))bis(4-amino-, sodium salt (1:2)
    • Purpurine 4B
    • Diaphtamine purpurine
    • Benzopurpurine 4B (Technical Grade)
    • Phenamine Purpurine 4B
    • Disodium 3,3'-(3,3'-dimethyl(1,1'-biphenyl)-4,4'-diyl)bis(azo)bis(4-aminonaphthalene-1-sulphonate)
    • C.I. Direct Red 2, disodium salt
    • Chrome Leather Red 4B
    • Direct Purpurine M4B
    • CI DIRECT RED 2
    • NSC-5015
    • Azamin 4B
    • Kayaku Benzopurpurine 4B
    • 3,3'-((3,3'-DIMETHYL(1,1'-BIPHENYL)-4,4'-DIYL)BIS(2,1-DIAZENEDIYL))BIS(4-AMINO-1-NAPHTHALENESULFONIC ACID) SODIUM SALT (1:2)
    • Hispamin Red 4B
    • Benzopurpurine 4B ,
    • SUXCALIDMIIJCK-UHFFFAOYSA-L
    • MDL: MFCD00012410
    • Inchi: 1S/C34H28N6O6S2.2Na/c1-19-15-21(11-13-27(19)37-39-29-17-31(47(41,42)43)23-7-3-5-9-25(23)33(29)35)22-12-14-28(20(2)16-22)38-40-30-18-32(48(44,45)46)24-8-4-6-10-26(24)34(30)36;;/h3-18H,35-36H2,1-2H3,(H,41,42,43)(H,44,45,46);;/q;2*+1/p-2/b39-37+,40-38+;;
    • InChI Key: SUXCALIDMIIJCK-DVDDBBOFSA-L
    • SMILES: S(C1C=C(C(=C2C=CC=CC2=1)N)/N=N/C1=CC=C(C=C1C)C1=CC=C(C(C)=C1)/N=N/C1=CC(=C2C=CC=CC2=C1N)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 724.11500
  • Monoisotopic Mass: 724.115063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 5
  • Complexity: 1250
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 233

Experimental Properties

  • Color/Form: Brown powder. Sensitive to light
  • Melting Point: >250°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Solubility: Solubility Soluble in water, ethanol, acetone, sodium hydroxide, sulfuric acid
  • Water Partition Coefficient: Soluble in water (20 mg/ml), acetone, ethanol (3 mg/ml), sodium hydroxide, and sulfuric acid.
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 232.64000
  • LogP: 11.40420
  • Merck: 1101
  • Color index: 23500
  • λmax: 500nm
  • PH: 1.2(violet)-4(red)
  • Solubility: Soluble in water \ sodium hydroxide solution \ sulfuric acid \ ethanol \ acetone \ ethylene glycol ether, almost insoluble in other organic solvents

Benzopurpurine 4B (Technical Grade) Security Information

  • WGK Germany:3
  • Hazard Category Code: 45-36/37/38
  • Safety Instruction: S45-S53
  • FLUKA BRAND F CODES:8
  • RTECS:QK1765000
  • Hazardous Material Identification: T
  • Risk Phrases:R45
  • TSCA:Yes

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Benzopurpurine 4B (Technical Grade) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:992-59-6)Benzopurpurine 4B (Technical Grade)
Order Number:A1207597
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:47
Price ($):364.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:992-59-6)Benzopurpurine 4B (Technical Grade)
A1207597
Purity:99%
Quantity:5g
Price ($):364.0
Email